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Compound of Interest

Compound Name: L-Serine -13C3,15N

CAS No.: 202407-34-9

Cat. No.: B569087

Get Quote

Application Note: High-Sensitivity Quantification of L-Serine-¹³C₃,¹⁵N by HILIC-MS/MS

Executive Summary
This application note details a robust LC-MS/MS protocol for the detection and absolute

quantification of L-Serine-¹³C₃,¹⁵N in biological matrices (plasma and cell culture lysates).

Utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with positive

electrospray ionization (ESI+), this method overcomes the retention challenges associated with

polar amino acids. The protocol is designed for metabolic flux analysis (MFA) and

pharmacokinetic tracking, offering a linear dynamic range of 0.1 – 100 µM with minimal matrix

suppression.

Introduction & Scientific Context
L-Serine is a central node in one-carbon metabolism, fueling the folate cycle and nucleotide

synthesis. In metabolic flux studies, L-Serine-¹³C₃,¹⁵N is frequently utilized as a stable isotope

tracer to delineate the de novo serine synthesis pathway (SSP) from glycolytic intermediates

(3-phosphoglycerate).
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Accurate quantification of this specific isotopologue distinguishes exogenous tracer uptake

from endogenous biosynthesis. Traditional Reverse-Phase (RP) chromatography fails to retain

small, polar amino acids without ion-pairing reagents, which suppress MS sensitivity. This

guide employs HILIC, utilizing an amide-functionalized stationary phase to create a water-rich

layer on the particle surface, facilitating the partition of polar analytes like serine.

Experimental Design & Logic
Chromatographic Strategy (HILIC vs. RP)

Why HILIC? Serine (logP ≈ -3.0) elutes in the void volume of C18 columns. HILIC provides

retention based on polarity, separating serine from isobaric interferences and matrix salts

that elute at the solvent front.

Column Selection: A Waters ACQUITY UPLC BEH Amide (1.7 µm) is selected for its stability

at high pH and superior peak shape for amines compared to bare silica.

Mass Spectrometry Strategy (MRM)
Ionization: ESI in positive mode protonates the amine group ([M+H]⁺).

Transition Logic:

Precursor: L-Serine-¹³C₃,¹⁵N (MW 109.04) forms an [M+H]⁺ ion at m/z 110.1.

Fragmentation: The primary fragmentation pathway involves the neutral loss of formic acid

(HCOOH) from the C-terminus.

Specifics: The loss corresponds to H¹³C¹⁶O¹⁶OH (47 Da).

Product Ion: The remaining imine fragment (HO-¹³CH₂-¹³CH=¹⁵NH₂⁺) appears at m/z 63.1.

Materials & Reagents
Analyte: L-Serine-¹³C₃,¹⁵N (Isotopic Purity >99%).

Internal Standard (IS): L-Serine-2,3,3-d₃ (m/z 109.1) or α-Aminobutyric acid (AABA). Note:

Due to the +1 Da mass difference between d3-Serine (109) and ¹³C₃,¹⁵N-Serine (110),

ensure unit mass resolution to prevent crosstalk. Alternatively, use ¹³C₄-Threonine.
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Solvents: LC-MS Grade Acetonitrile (ACN), Water, Ammonium Formate, Formic Acid.

Matrix: Plasma or Cell Lysate (HEK293T used for validation).

Sample Preparation Protocol
This "Crash" protocol maximizes protein removal while maintaining high recovery of polar

metabolites.

Thawing: Thaw samples on wet ice (4°C).

Aliquot: Transfer 50 µL of sample (plasma/lysate) to a 1.5 mL Eppendorf tube.

IS Addition: Add 10 µL of Internal Standard solution (50 µM L-Serine-d₃). Vortex for 5s.

Precipitation: Add 440 µL of Ice-Cold Extraction Solvent (80:20 ACN:MeOH, -20°C).

Mechanism: The high organic content precipitates proteins by disrupting hydration shells.

Incubation: Vortex vigorously for 30s, then incubate at -20°C for 20 minutes to complete

precipitation.

Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C.

Transfer: Transfer 400 µL of the supernatant to a clean glass vial.

Evaporation (Optional): If sensitivity < 10 nM is required, dry under N₂ and reconstitute in 50

µL of 80% ACN. Otherwise, inject directly.

LC-MS/MS Method Parameters
Liquid Chromatography Conditions

System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

Column: ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

Column Temp: 40°C.
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Flow Rate: 0.4 mL/min.

Injection Volume: 2 µL.

Mobile Phase A: 10 mM Ammonium Formate + 0.125% Formic Acid in 50:50 ACN:Water.

Mobile Phase B: 10 mM Ammonium Formate + 0.125% Formic Acid in 95:5 ACN:Water.

Note: Using buffer in both phases maintains constant ionic strength, crucial for HILIC

reproducibility.

Table 1: Gradient Program

Time (min) Mobile Phase A (%) Mobile Phase B (%) Curve

0.00 0 100 Initial

1.00 0 100 Hold

5.00 40 60 Linear

6.00 50 50 Linear

6.10 0 100 Return

9.00 0 100 Re-equilibration

Mass Spectrometry Conditions
System: Sciex Triple Quad 6500+ or Thermo Altis.

Source: Electrospray Ionization (ESI) Positive.

Spray Voltage: 3500 V.

Gas Temps: Source 350°C, Sheath 400°C.

Table 2: MRM Transitions
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Analyte
Precursor
(m/z)

Product (m/z) Dwell (ms) CE (V)

L-Serine

(Endogenous)
106.1 60.1 50 18

L-Serine-¹³C₃,¹⁵N 110.1 63.1 50 18

L-Serine-d₃ (IS) 109.1 63.1 50 18
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Figure 1: Analytical workflow for L-Serine-¹³C₃,¹⁵N quantification, from extraction to data

processing.

Method Validation Criteria
To ensure Trustworthiness and Scientific Integrity, the method must meet the following criteria

before routine use:

Table 3: Validation Parameters
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Parameter Acceptance Criteria

Linearity (R²) > 0.995 over 0.1 – 100 µM range.

Accuracy 85 – 115% of nominal concentration.

Precision (CV) < 15% (Intra-day and Inter-day).

Recovery
> 80% (Compare pre- vs. post-extraction

spikes).

Matrix Effect
80 – 120% (Compare standard in solvent vs.

matrix).

Troubleshooting Guide
Issue: Peak Tailing.

Cause: Mismatch between sample solvent and mobile phase.

Fix: Ensure sample is injected in at least 80% ACN. Injecting 100% aqueous samples into

a HILIC column destroys peak shape.

Issue: Sensitivity Loss.

Cause: Source contamination or ion suppression.

Fix: Divert flow to waste for the first 1 minute (salts elution). Clean the ESI cone.

Issue: Retention Time Shift.

Cause: pH fluctuation in mobile phase.

Fix: Prepare Ammonium Formate buffers fresh daily; pH affects the ionization state of the

silica surface.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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